Cas no 1823367-12-9 (4-bromo-2-(oxetan-3-yl)pyridine)

• Product Name: 4-bromo-2-(oxetan-3-yl)pyridine
• CAS No: 1823367-12-9
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD26521375
• CID: 5246056
• Update Time: 2025-06-08

4-bromo-2-(oxetan-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(oxetan-3-yl)pyridine
• Pyridine, 4-bromo-2-(3-oxetanyl)-

• MDL： MFCD26521375
• Inchi： 1S/C8H8BrNO/c9-7-1-2-10-8(3-7)6-4-11-5-6/h1-3,6H,4-5H2
• InChI Key： HQCAZPGLMCXSPF-UHFFFAOYSA-N
• SMILES： C1(C2COC2)=NC=CC(Br)=C1

Additional information on 4-bromo-2-(oxetan-3-yl)pyridine

4-Bromo-2-(Oxetan-3-yl)pyridine: A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Bromo-2-(Oxetan-3-yl)pyridine (CAS No. 1823367-12-9) is a valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of novel drugs and therapeutic agents. This compound, characterized by its unique bromopyridine and oxetane moieties, has garnered significant attention due to its potential in enhancing the pharmacological properties of various drug candidates. In this article, we will delve into the chemical structure, synthesis methods, and recent applications of 4-bromo-2-(oxetan-3-yl)pyridine, highlighting its importance in modern medicinal chemistry.

The chemical structure of 4-bromo-2-(oxetan-3-yl)pyridine is composed of a pyridine ring substituted with a bromine atom at the 4-position and an oxetane ring at the 2-position. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a common structural motif in many bioactive compounds. The bromine substituent at the 4-position provides a versatile handle for further functionalization, making it an attractive starting material for synthetic transformations. The oxetane ring, a four-membered cyclic ether, introduces additional stereochemical complexity and can influence the conformational flexibility and biological activity of the molecule.

The synthesis of 4-bromo-2-(oxetan-3-yl)pyridine has been reported using various methodologies. One common approach involves the reaction of 2-chloropyridine with an oxetane derivative, followed by bromination at the 4-position. For instance, a recent study published in Organic Letters described a highly efficient and scalable method for the preparation of 4-bromo-2-(oxetan-3-yl)pyridine. The authors utilized palladium-catalyzed cross-coupling reactions to introduce the oxetane moiety onto the pyridine ring, followed by selective bromination using N-bromosuccinimide (NBS). This method not only provided high yields but also demonstrated excellent functional group tolerance, making it suitable for large-scale production.

In addition to its synthetic utility, 4-bromo-2-(oxetan-3-yl)pyridine has shown promising applications in drug discovery and development. The combination of the pyridine and oxetane functionalities imparts unique pharmacological properties to this compound. For example, research published in Journal of Medicinal Chemistry highlighted the use of 4-bromo-2-(oxetan-3-yl)pyridine as a key intermediate in the synthesis of potent inhibitors of protein kinases. These inhibitors have demonstrated significant efficacy in preclinical models of cancer and inflammatory diseases, underscoring the therapeutic potential of compounds derived from 4-bromo-2-(oxetan-3-yl)pyridine.

The versatility of 4-bromo-2-(oxetan-3-yl)pyridine extends beyond kinase inhibitors. Recent studies have explored its use in the development of central nervous system (CNS) drugs. A notable example is its application in the synthesis of novel serotonin receptor modulators. These compounds have shown promising activity in treating neuropsychiatric disorders such as depression and anxiety. The ability to fine-tune the structure of 4-bromo-2-(oxetan-3-yl)pyridine-based derivatives through strategic functionalization has enabled researchers to optimize their pharmacokinetic and pharmacodynamic properties.

Beyond its direct applications in drug discovery, 4-bromo-2-(oxetan-3-yl)pyridine has also found utility as a building block for more complex molecular architectures. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse scaffolds with potential biological activity. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported the use of 4-bromo-2-(oxetan-3-yl)pyridine as a key intermediate in the synthesis of novel antiviral agents. These compounds exhibited potent inhibitory activity against several viral strains, including influenza and hepatitis C viruses.

In conclusion, 4-bromo-2-(oxetan-3-yl)pyridine (CAS No. 1823367-12-9) is a highly versatile intermediate with significant potential in modern pharmaceutical research and development. Its unique chemical structure and reactivity make it an attractive starting material for synthesizing a wide range of bioactive compounds. As ongoing research continues to uncover new applications and optimization strategies, it is clear that 4-bromo-2-(oxetan-3-yl)pyridine-based derivatives will play an increasingly important role in advancing therapeutic innovation.